Methyl 2-(methylsulfanyl)-1H-benzimidazole-1-carboxylate

• Molecular Formula: C10H10N2O2S
• Molecular Weight: 222.27 g/mol
• IUPAC Name: methyl 2-methylsulfanylbenzimidazole-1-carboxylate
• InChI: InChI=1S/C10H10N2O2S/c1-14-10(13)12-8-6-4-3-5-7(8)11-9(12)15-2/h3-6H,1-2H3
• InChI Key: LDLXKHLTCRYGGK-UHFFFAOYSA-N
• SMILES: COC(=O)N1C2=CC=CC=C2N=C1SC

Description

Methyl 2-(methylsulfanyl)-1H-benzimidazole-1-carboxylate is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as MMBC and has gained significant attention due to its unique properties and potential uses in various fields of study.

Mechanism of Action

The mechanism of action of MMBC is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. This inhibition can lead to a range of biochemical and physiological effects, which can be beneficial in the treatment of various diseases.
Biochemical and Physiological Effects:
MMBC has been shown to have a range of biochemical and physiological effects, including anti-inflammatory, antioxidant, and neuroprotective properties. These effects make MMBC a promising candidate for the treatment of various diseases, including neurodegenerative disorders and cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MMBC in lab experiments is its unique properties and potential applications in various fields of study. However, there are also some limitations to using MMBC, including its cost and availability, as well as the need for further research to fully understand its mechanism of action and potential uses.

Future Directions

There are many potential future directions for the study of MMBC, including further research into its mechanism of action, potential applications in medicinal chemistry, and its use in the treatment of various diseases. Additionally, MMBC could be studied in combination with other compounds to enhance its effects and potential uses in the field of scientific research.

Synthesis Methods

MMBC can be synthesized using a variety of methods, including the reaction of 2-(methylsulfanyl)aniline with methyl chloroformate in the presence of a base. This reaction results in the formation of MMBC, which can then be purified and used for further research.

Scientific Research Applications

MMBC has been studied for its potential applications in various scientific fields, including medicinal chemistry, pharmacology, and neuroscience. In medicinal chemistry, MMBC has been shown to have potential as a novel drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.